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Compound of Interest

Compound Name: DB2313

Cat. No.: B15566211 Get Quote

Essential Safety and Handling Guide for DB2313
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the potent transcription factor PU.1 inhibitor, DB2313. Given that

DB2313 induces apoptosis and exhibits anti-cancer properties, it is imperative to handle this

compound with the utmost care, treating it as a potentially hazardous substance.[1][2] The

following procedures are based on general best practices for handling chemical compounds in

a laboratory setting and should be supplemented by a thorough, institution-specific risk

assessment prior to commencing any work.

Chemical and Physical Properties
A clear understanding of DB2313's properties is fundamental to its safe handling and use in

experiments.

Property Value Source

CAS Number 2170606-74-1 MedchemExpress

Molecular Formula C42H41FN8O2 Selleck Chemicals

Molecular Weight 708.83 g/mol Selleck Chemicals

Appearance Powder Selleck Chemicals
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Storage and Stability
Proper storage is crucial to maintain the integrity of DB2313 and ensure laboratory safety.

Condition Duration Source

Powder at -20°C 3 years Selleck Chemicals, TargetMol

In solvent at -80°C 1 year Selleck Chemicals, TargetMol

Stock solution at -80°C 6 months MedchemExpress

Stock solution at -20°C 1 month MedchemExpress

Personal Protective Equipment (PPE)
Due to its cytotoxic potential, a comprehensive PPE protocol is mandatory when handling

DB2313. The following table outlines the recommended PPE.

Body Part Required PPE Rationale

Hands

Double-gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact with the

potentially hazardous

compound.

Eyes

ANSI Z87.1-compliant safety

glasses with side shields or a

face shield.

Protects eyes from splashes

and airborne particles.

Body

A fully buttoned lab coat,

preferably a disposable gown

designed for handling

hazardous drugs.

Protects skin and personal

clothing from contamination.

Respiratory

A NIOSH-approved respirator

may be necessary when

handling the powder outside of

a certified chemical fume hood.

Prevents inhalation of the

powdered compound.

Feet Closed-toe shoes. Protects feet from spills.
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Safe Handling Workflow
The following diagram outlines the standard operational procedure for safely handling DB2313
in a laboratory setting.

Preparation

Experimentation

Cleanup & Disposal

Designated Handling Area
(e.g., Chemical Fume Hood)

Weigh DB2313 Powder

Prepare Stock Solution
(e.g., in DMSO)

Conduct Experiment

Decontaminate Work Surfaces

Dispose of Waste

Doff PPE & Wash Hands

Don Appropriate PPE
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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